![molecular formula C15H13N3O3S B7480824 N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide](/img/structure/B7480824.png)
N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. It is a benzimidazole derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as topoisomerase II, which is involved in DNA replication and transcription. It has also been reported to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects
N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been reported to inhibit the replication of viruses and fungi. It has also been studied for its potential use as a fluorescent probe for detecting DNA damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide in lab experiments is its potential use as a fluorescent probe for detecting DNA damage. Additionally, it has been reported to exhibit antitumor, antiviral, and antifungal activities, making it a potential candidate for drug development. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide. One of the potential directions is to further investigate its mechanism of action and identify its molecular targets. Additionally, it may be studied for its potential use as a therapeutic agent for various diseases such as cancer, viral infections, and fungal infections. Furthermore, its potential use as a fluorescent probe for detecting DNA damage may be explored further.
Synthesis Methods
The synthesis of N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide has been reported in various studies. One of the common methods involves the reaction of 2-aminobenzimidazole with 3-methylsulfonylbenzoyl chloride in the presence of a base such as triethylamine. The reaction mixture is then stirred under reflux conditions for several hours, and the resulting product is purified using column chromatography.
Scientific Research Applications
N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology. It has been reported to exhibit antitumor, antiviral, and antifungal activities. Additionally, it has been studied for its potential use as a fluorescent probe for detecting DNA damage.
properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3S/c1-22(20,21)11-6-4-5-10(9-11)14(19)18-15-16-12-7-2-3-8-13(12)17-15/h2-9H,1H3,(H2,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIVNWNBCGBPKMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1H-benzimidazol-2-yl)-3-methylsulfonylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.